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Introduction

Barbital sodium, also known as sodium 5,5-diethylbarbiturate or Veronal sodium, has
historically been a key component in various fixative solutions, primarily for biological sample
preservation in microscopy.[1][2] Its principal role in these formulations is not as a primary
fixative agent but as a robust buffering agent.[1] Barbital sodium effectively maintains a stable
and slightly alkaline pH, which is critical for preserving the fine ultrastructural details of cells
and tissues, particularly when using fixatives like osmium tetroxide.[3][4][5]

These application notes provide an overview of the utility of barbital sodium in fixative
solutions, detailing its mechanism of action as a buffer, and provide established protocols for its
use. While modern fixative formulations often utilize alternative buffering agents due to barbital
sodium being a controlled substance, understanding its properties and historical context
remains valuable for specialized applications and for interpreting older literature.[2][6]

Mechanism of Action as a Buffer

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1225748#bc-rfq
https://www.smolecule.com/products/s656954
https://en.wikipedia.org/wiki/Barbiturate
https://www.smolecule.com/products/s656954
https://journals.biologists.com/jcs/article/s3-104/66/155/63802/Experiments-on-fixation-for-electron-microscopy-4
https://rupress.org/jem/article/95/3/285/10589/A-STUDY-OF-FIXATION-FOR-ELECTRON-MICROSCOPY
https://journals.biologists.com/jcs/article-pdf/s3-104/66/155/3163937/joces_s3-104_66_155.pdf
https://en.wikipedia.org/wiki/Barbiturate
https://histonet.utsouthwestern.narkive.com/ML3pkXhO/veronal-acetate-buffer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The primary function of barbital sodium in fixative solutions is to maintain a constant pH.[1] This
is crucial because the fixation process, particularly with agents like osmium tetroxide, can lead
to the production of acidic byproducts that can damage cellular structures.[4][5] Barbital
sodium, the salt of a weak acid (barbital), acts as the conjugate base in a buffer system. It
effectively neutralizes excess acid, thereby preventing a drop in pH and ensuring optimal
preservation of cellular morphology.[1][3] The buffering range of barbital is most effective on the
alkaline side of neutrality, making it ideal for fixatives requiring a pH of 7.3 to 7.5.[3][4]

Data Presentation

Table 1: Chemical and Physical Properties of Barbital
Sodium

Property Value

Molecular Formula CsH11N2NaOs
Molecular Weight 206.17 g/mol

pH (in solution) 9.0-10.5
Solubility in Water 103.1 g/L at 20°C
pKa of Barbital ~7.98

Source:[7][8]

Table 2: Composition of Michaelis' Veronal Acetate
Buffer

Stock Solution
Component . Volume for Buffer
Concentration

Sodium Acetate (anhydrous) 19.428 g in 500 mL H20 5mL

Sodium Barbital (Veronal) 29.428 g in 500 mL H20 5mL

0.1 N HCI N/A Variable (to adjust pH)
Distilled Water N/A To a final volume of 25 mL
Source:[3]
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Table 3: Composition of Palade's Osmium Tetroxide

Eixative (Variant)

Component Stock Solution/Reagent Volume/Amount

Veronal Acetate Buffer (pH 7.3-

See Table 2 2 parts
7.5)

2% Osmium Tetroxide (OsOa) 2 gin 100 mL H20 1 part

Source:[3][4]

Experimental Protocols
Protocol 1: Preparation of Michaelis' Veronal Acetate
Buffer Stock Solution

Objective: To prepare a stock solution of Michaelis' Veronal Acetate Buffer for use in fixative
solutions.

Materials:

Sodium Acetate (anhydrous)

Sodium Barbital (Veronal)

Distilled Water

Volumetric flasks

Magnetic stirrer and stir bar

Procedure:

e Prepare Solution A (Sodium Acetate): Dissolve 19.428 g of anhydrous sodium acetate in
distilled water to a final volume of 500 mL.

e Prepare Solution B (Sodium Barbital): Dissolve 29.428 g of sodium barbital in distilled water
to a final volume of 500 mL.
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o Storage: Store both stock solutions in tightly sealed bottles at 4°C.

Protocol 2: Preparation of Working Veronal Acetate
Buffer (pH 7.4)

Objective: To prepare a working buffer solution with a specific pH for use in a fixative.

Materials:

Solution A (Sodium Acetate stock)

Solution B (Sodium Barbital stock)

0.1 N Hydrochloric Acid (HCI)

Distilled Water

pH meter

Graduated cylinders

Procedure:

e |n a beaker, combine 5 mL of Solution A and 5 mL of Solution B.

Add approximately 4 mL of 0.1 N HCI.

Add 10 mL of distilled water.

Measure the pH using a calibrated pH meter.

Adjust the pH to 7.4 by adding 0.1 N HCI dropwise.

Bring the final volume to 25 mL with distilled water.

Protocol 3: Preparation of Palade's Buffered Osmium
Tetroxide Fixative
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Objective: To prepare a complete fixative solution for electron microscopy.

Materials:

o Working Veronal Acetate Buffer (pH 7.4)

e 2% Osmium Tetroxide (OsOa) solution (handle with extreme caution in a fume hood)
e Glass vials

Procedure:

e In a glass vial, combine one part of the 2% OsOa solution with two parts of the working
Veronal Acetate Buffer (pH 7.4).

e Mix gently.

e The fixative is now ready for use. It should be prepared fresh before each use.

Diagrams
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Caption: Workflow for the preparation of a barbital-buffered fixative.
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Caption: The role of barbital sodium as a buffer in tissue fixation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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